Cas no 1934359-95-1 (2-Amino-2-(1-methoxycyclopentyl)acetic acid)

• Product Name: 2-Amino-2-(1-methoxycyclopentyl)acetic acid
• CAS No: 1934359-95-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5684018
• PubChem ID: 131115470
• Update Time: 2025-06-13

2-Amino-2-(1-methoxycyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-methoxycyclopentyl)acetic acid
• 1934359-95-1
• EN300-2578981
• α-Amino-1-methoxycyclopentaneacetic acid
• 2-Amino-2-(1-methoxycyclopentyl)acetic acid

• Inchi： 1S/C8H15NO3/c1-12-8(4-2-3-5-8)6(9)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： FUFGCHLGFJNYHA-UHFFFAOYSA-N
• SMILES： O(C)C1(C(C(=O)O)N)CCCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.6±15.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on 2-Amino-2-(1-methoxycyclopentyl)acetic acid

Recent Advances in the Study of 2-Amino-2-(1-methoxycyclopentyl)acetic acid (CAS: 1934359-95-1)

2-Amino-2-(1-methoxycyclopentyl)acetic acid (CAS: 1934359-95-1) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of bioactive molecules, particularly in the development of new therapeutics targeting neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique structure, featuring a cyclopentyl ring with a methoxy group and an amino acid moiety, makes it a versatile intermediate in organic synthesis. Recent publications have demonstrated its utility in the preparation of peptidomimetics and small molecule inhibitors. For instance, a study published in the Journal of Medicinal Chemistry (2023) detailed the use of 2-Amino-2-(1-methoxycyclopentyl)acetic acid as a key precursor in the synthesis of gamma-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease.

In addition to its synthetic applications, the biological activity of 2-Amino-2-(1-methoxycyclopentyl)acetic acid has been a focus of recent research. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of 2-Amino-2-(1-methoxycyclopentyl)acetic acid have also been investigated. A recent pharmacokinetic study reported in the European Journal of Pharmaceutical Sciences (2024) indicated that the compound has favorable absorption and distribution profiles, with moderate plasma protein binding. These characteristics make it a promising candidate for further drug development, particularly in oral formulations.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2-Amino-2-(1-methoxycyclopentyl)acetic acid. Current synthetic routes often involve multi-step processes with low overall yields, prompting ongoing research into more efficient methodologies. Recent advances in catalytic asymmetric synthesis have shown potential for improving the stereoselectivity and yield of this compound, as reported in a 2024 publication in Organic Letters.

In conclusion, 2-Amino-2-(1-methoxycyclopentyl)acetic acid (CAS: 1934359-95-1) represents a compound of growing interest in medicinal chemistry, with demonstrated potential in both synthetic and biological applications. Continued research into its properties and derivatives is likely to yield further insights into its therapeutic potential, particularly in the areas of neurology and inflammation. Future studies should focus on optimizing synthetic routes, exploring additional biological targets, and advancing promising derivatives into preclinical development.